Cas no 855996-69-9 (5-bromo-6-methyl-benzo[d]isoxazol-3-ol)

• Product Name: 5-bromo-6-methyl-benzo[d]isoxazol-3-ol
• CAS No: 855996-69-9
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 2153273
• PubChem ID: 11424695
• Update Time: 2025-04-21

5-bromo-6-methyl-benzo[d]isoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methyl-benzo[d]isoxazol-3-ol
• DB-368577
• SCHEMBL5506253
• 855996-69-9
• VGIXMIARKAOPNV-UHFFFAOYSA-N

• Inchi： 1S/C8H6BrNO2/c1-4-2-7-5(3-6(4)9)8(11)10-12-7/h2-3H,1H3,(H,10,11)
• InChI Key： VGIXMIARKAOPNV-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(NOC=2C=C1C)=O

Computed Properties

• Exact Mass: 226.95819Da
• Monoisotopic Mass: 226.95819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų